Hexoprenaline

Description

Hexoprenaline is a selective β2 adrenergic receptor agonist primarily used to treat asthma as a bronchodilator and antiasthmatic agent . It also functions as a tocolytic agent in some countries, such as Russia and Switzerland, to suppress labor . This drug is not approved by the United States Food and Drug Administration .

As a stimulant of beta 2 adrenergic receptors, hexoprenaline's drug categories include adrenergic agents, agonists, and bronchodilators . It is contraindicated in individuals with hyperthyroidism, cardiovascular diseases, and angle-closure glaucoma, among other conditions . Drug interactions to be aware of include beta-blockers, which reduce hexoprenaline's therapeutic effects, and methylxanthines, which increase its action . General anesthetics and adrenergic receptor agonists may also increase the risk of cardiovascular side effects .

Chemically, hexoprenaline has a molecular formula of C22H32N2O6 and an average molecular weight of 420.4993 . A common form of this drug is hexoprenaline sulfate, which has a molecular weight of 518.6 g/mol and the molecular formula C22H34N2O10S . Other similar compounds include selective beta-2-adrenoreceptor agonists .

• CAS No.: 3215-70-1
• Product Name: Hexoprenaline
• Molecular Formula: C22H32N2O6
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 4-[2-[6-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]hexylamino]-1-hydroxyethyl]benzene-1,2-diol
• Standard InChI: InChI=1S/C22H32N2O6/c25-17-7-5-15(11-19(17)27)21(29)13-23-9-3-1-2-4-10-24-14-22(30)16-6-8-18(26)20(28)12-16/h5-8,11-12,21-30H,1-4,9-10,13-14H2
• Standard InChIKey: OXLZNBCNGJWPRV-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(CNCCCCCCNCC(C2=CC(=C(C=C2)O)O)O)O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C(CNCCCCCCNCC(C2=CC(=C(C=C2)O)O)O)O)O)O
• Appearance: Solid
• Purity: > 95%
• Synonyms: 4,4’-[1,6-Hexanediylbis[imino(1-hydroxy-2,1-ethanediyl)]]bis-1,2-benzenediol; α,α’-[hexamethylenebis(iminomethylene)]bis[3,4-dihydroxybenzyl Alcohol; Broncholysin; Byk 1512; Ipradol; N,N’-Bis[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]hexamethylenediamine; ST 1512
• Reference: Pinder RM, Brogden RN, Speight TM, Avery GS: Hexoprenaline: a review of its pharmacological properties and therapeutic efficacy with particular reference to asthma. Drugs. 1977 Jul;14(1):1-28. [PMID:195789]
• PubChem Compound: 3609
• Last Modified: Aug 15 2023